Cas no 336612-05-6 (methyl 4-amino-4-methylpentanoate)

• Product Name: methyl 4-amino-4-methylpentanoate
• CAS No: 336612-05-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5214341
• PubChem ID: 24973904
• Update Time: 2026-03-06

methyl 4-amino-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-amino-4-methyl-, methyl ester
• Methyl 4-amino-4-methylpentanoate
• methyl 4-amino-4-methylpentanoate

• Inchi： 1S/C7H15NO2/c1-7(2,8)5-4-6(9)10-3/h4-5,8H2,1-3H3
• InChI Key： ACAWIJLJSWFILZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCC(N)(C)C

Additional information on methyl 4-amino-4-methylpentanoate

Research Brief on Methyl 4-Amino-4-Methylpentanoate (CAS: 336612-05-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 4-amino-4-methylpentanoate (CAS: 336612-05-6) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This ester derivative, characterized by its amino and methyl functional groups, has recently garnered attention due to its potential applications in drug synthesis, metabolic studies, and as a building block for more complex bioactive molecules. Recent studies have explored its role in modulating enzymatic activity, its pharmacokinetic properties, and its utility in the synthesis of novel therapeutic agents.

One of the key areas of research involving methyl 4-amino-4-methylpentanoate is its use as an intermediate in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs are widely investigated for their potential in treating neurological disorders such as epilepsy, anxiety, and chronic pain. Recent publications have highlighted the compound's efficacy in improving the bioavailability and stability of these analogs, thereby enhancing their therapeutic potential.

In addition to its role in GABA analog synthesis, methyl 4-amino-4-methylpentanoate has been studied for its metabolic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits favorable metabolic stability and low toxicity in preclinical models, making it a promising candidate for further drug development. The study also noted its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapies.

Another notable application of methyl 4-amino-4-methylpentanoate is in the field of prodrug design. Prodrugs are biologically inactive compounds that convert into active drugs within the body, often improving drug delivery and reducing side effects. Recent research has shown that this compound can serve as a versatile scaffold for prodrug development, particularly for drugs with poor solubility or rapid clearance. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful use of methyl 4-amino-4-methylpentanoate to enhance the oral bioavailability of a novel anticancer agent.

Despite these promising findings, challenges remain in the widespread adoption of methyl 4-amino-4-methylpentanoate in pharmaceutical applications. Issues such as scalability of synthesis, cost-effectiveness, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps, with several patents filed in recent years to protect novel synthetic routes and applications of this compound.

In conclusion, methyl 4-amino-4-methylpentanoate (CAS: 336612-05-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in GABA analog synthesis, prodrug design, and metabolic studies underscore its potential to contribute to the development of next-generation therapeutics. Future research should focus on optimizing its synthesis, expanding its therapeutic applications, and conducting comprehensive safety evaluations to fully realize its potential in the clinic.